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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B108396

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N,N-
Dimethylacetamide-d9 (DMAC-d9). It is intended for laboratory personnel and professionals in
the pharmaceutical and chemical industries who work with this deuterated solvent. The
information herein is compiled from safety data sheets and toxicological studies to ensure safe

laboratory practices.

Chemical Identification and Properties

N,N-Dimethylacetamide-d9 is the deuterated analog of N,N-Dimethylacetamide (DMAC). The
substitution of hydrogen with deuterium atoms does not significantly alter its chemical
properties but makes it useful in specialized applications such as NMR spectroscopy and as an

internal standard in mass spectrometry.[1]

Table 1: Physical and Chemical Properties of N,N-Dimethylacetamide-d9
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Property Value

CAS Number 116057-81-9[2][3]

Molecular Formula C4D9NO[2][3]

Molar Mass 96.2 g/mol [2][3]

Appearance Liquid[4]

Boiling Point 164-166 °C[4]

Melting Point -20 °C[4]

Flash Point 64 °C (147.2 °F) - closed cup[4]
Density 1.033 g/mL at 25 °C[4]
Refractive Index n20/D 1.438[4]

Hazard Identification and GHS Classification

N,N-Dimethylacetamide-d9 is classified as a hazardous substance.[5] It is a combustible
liquid and is harmful if it comes into contact with the skin or is inhaled.[5][6] It is also suspected
of causing cancer and may damage the unborn child.[3][7]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable liquids 4 H227: Combustible liquid[3][5]
o H312: Harmful in contact with

Acute toxicity, Dermal 4 )

skin[2][7]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled[2][7]
Serious eye damage/eye 5 H319: Causes serious eye
irritation irritation[2][7]

] o H360D: May damage the

Reproductive toxicity 1B )

unborn child[2][7]

) o H351: Suspected of causing

Carcinogenicity 2

cancer[3]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with N,N-
Dimethylacetamide-d9.

Handling

o Ventilation: Use only in well-ventilated areas, preferably in a chemical fume hood.[2][3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[3] No smoking.[2][3]

o Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in
work areas.[2][7] Remove contaminated clothing and protective equipment before entering
eating areas.[2][3]

o Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[2][3] Use only
non-sparking tools.[2][3] Ground and bond containers and receiving equipment to prevent
static discharge.[2][3]

Storage
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o Conditions: Store in a cool, well-ventilated place.[3][5] Keep the container tightly closed.[2][3]
Protect from sunlight.[2][3]

e Incompatibilities: Keep away from strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling N,N-
Dimethylacetamide-d9.

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[2][8]
o Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves (e.g., Nitrile, Butyl rubber).[7] Gloves
should be inspected for leaks before use.[7][8]

o Clothing: Wear protective clothing to prevent skin contact.[8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[5][8]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

General Advice: If symptoms persist, call a physician.[5] Do not leave the affected person
unattended.[2][7]

 Inhalation: Move the person to fresh air.[2][5] If breathing is irregular or stopped, provide
artificial respiration and seek immediate medical assistance.[2][3]

o Skin Contact: Immediately take off all contaminated clothing.[2][3] Wash the affected area
with plenty of soap and water.[2][3]

o Eye Contact: Rinse cautiously with water for several minutes.[2][3] Remove contact lenses, if
present and easy to do.[2][3] Continue rinsing for at least 15 minutes.[5]
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 Ingestion: Rinse mouth with water (only if the person is conscious).[2][3] Do NOT induce
vomiting.[2][3]

Firefighting and Accidental Release Measures
Firefighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (C0O2).[2][3]

e Unsuitable Extinguishing Media: Do not use a water jet.[2][3]

e Hazards: Vapors are heavier than air and may form explosive mixtures with air.[2] Hazardous
combustion products include nitrogen oxides (NOXx), carbon monoxide (CO), and carbon
dioxide (C0O2).[2][3]

» Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[5]

Accidental Release

e Personal Precautions: Ensure adequate ventilation.[S] Remove all sources of ignition.[5]
Wear appropriate personal protective equipment.[9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[8] Do not let
the product enter drains.[8]

o Containment and Cleanup: Absorb with inert material (e.g., sand, diatomaceous earth) and
place in a suitable container for disposal.[3][7]

Toxicological Information and Experimental
Protocols

The toxicological data for N,N-Dimethylacetamide-d9 is largely based on studies of its non-
deuterated analog, N,N-Dimethylacetamide (DMAC). It is important to handle the deuterated
compound with the same precautions.

Table 3: Acute Toxicity Data for N,N-Dimethylacetamide
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Route Species Value

Dermal LD50 Rabbit 2100 - 3600 mg/kg bw[2]
Dermal LD50 Rat 7500 mg/kg bw[2]
Inhalation LC50 Rat 8.81 mg/L (1 houn)[2]
Oral LD50 Rat 3000 - 6000 mg/kg bw[2]

Experimental Protocols

o Acute Dermal Toxicity (General Protocol - OECD 402): The acute dermal toxicity is typically
determined following the OECD Test Guideline 402. In this method, the test substance is
applied to a shaved area of the skin of the test animal (commonly rabbits or rats), which is
approximately 10% of the total body surface area.[7] The substance is held in contact with
the skin for a 24-hour period under a porous gauze dressing.[7] The animals are observed
for mortality and clinical signs of toxicity for at least 14 days.[7] Body weights are recorded
weekly.[7] At the end of the observation period, all animals are subjected to a gross
necropsy.[7] The LD50 value is then calculated, which is the statistically estimated dose that
is expected to be lethal to 50% of the tested animals.

 Inhalation Developmental Toxicity Study in Rats: A study on the developmental toxicity of
DMAC involved exposing pregnant Sprague-Dawley rats to DMAC vapor at concentrations
of 0, 100, 300, 450, or 600 ppm for 6 hours per day from gestation day 6 through 19.[3] The
dams were observed for clinical signs of toxicity and body weight changes.[3] On gestation
day 20, the fetuses were examined for external, visceral, and skeletal malformations.[3] This
study established a No-Observed-Adverse-Effect-Level (NOAEL) for maternal and fetal
toxicity at 100 ppm.[3]

o Male Fertility Study in Rats: In a male fertility study, male Sprague-Dawley rats were
exposed to DMAC via inhalation at mean concentrations of 40, 116, and 386 ppm for 69
days.[5] These males were then mated with untreated virgin females.[5] The study evaluated
effects on copulation efficiency, pregnancy rates, and pre- and post-implantation loss.[5]
While increased liver weights were observed in the exposed males, no adverse effects on
reproductive parameters were found at the tested concentrations.[5]
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Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of N,N-
Dimethylacetamide-d9.
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Start: Handling
N,N-Dimethylacetamide-d9

Y

1. Assess Hazards
(Flammable, Toxic, Reprotoxic)

2. Don Personal Protective Equipment
- Safety Goggles
- Chemical Resistant Gloves
- Lab Coat

3. Use Engineering Controls
- Chemical Fume Hood
- Proper Ventilation

4. Follow Safe Handling Procedures
- Avoid Inhalation & Skin Contact

5. Store Properly
- Cool, Dry, Well-Ventilated Area
- Tightly Closed Container

6. Dispose of Waste Correctly
- Follow Institutional Guidelines

7. Decontaminate Work Area
& Remove PPE

End: Safe Completion

- Keep Away from Ignition Sources

Emergency Preparedness

- Know Location of Eyewash & Safety Shower

- Have Spill Kit Ready

Click to download full resolution via product page

Safe Handling Workflow for N,N-Dimethylacetamide-d9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Dimethylacetamide-d9: A Technical Guide to Safe
Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108396#n-n-dimethylacetamide-d9-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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